Cas no 1067-09-0 (1,1,1-Tris(chloromethyl)ethane)

• Product name: 1,1,1-Tris(chloromethyl)ethane
• CAS No: 1067-09-0
• MF: C₅H₉Cl₃
• MW: 175.483958959579
• MDL: MFCD00013686
• CID: 83333
• PubChem ID: 24863768

1,1,1-Tris(chloromethyl)ethane Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Tris(chloromethyl)ethane
• 1,3-Dichloro-2-(chloromethyl)-2-methylpropane
• 1,3-dichloro-2-chloromethyl-2-methylpropane
• 1-chloro-2,2-dichloromethylpropane
• 2-(CHLOROMETHYL)-1,3-DICHLORO-2-METHYLPROPANE
• 1,3-Dichloro-2-(chloroMethyl)-2-Methylpropane 98%
• 2-Chloromethyl-1,3-dichloro-2-methylpropane
• 1,1,1-Tris(chloromethyl) ethane
• NSC151253
• Pentane, 1,1,1-trichloro-
• FCH1115492
• 1-Chloro-2,2-bis(chloromethyl)propane
• 1,3-Dichloro-2-(chloromethyl)-2-methylp
• LCZC3660
• NSC-151253
• D93162
• DTXSID60910090
• MFCD00013686
• AKOS015913184
• 1067-09-0
• SCHEMBL338948
• 1,3-Dichloro-2-(chloromethyl)-2-methylpropane, 98%
• J-001633
• FT-0633266
• AS-60062
• NSC 151253
• 1,3-Dichloro-2-(chloromethyl)-2-methylpropane #
• DB-040698

• MDL： MFCD00013686
• Inchi： 1S/C5H9Cl3/c1-5(2-6,3-7)4-8/h2-4H2,1H3
• InChI Key： BYXOMFFBGDPXHB-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C(C([H])([H])[H])(C([H])([H])Cl)C([H])([H])Cl

Computed Properties

• Exact Mass: 173.97700
• Monoisotopic Mass: 173.976983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 50.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined.
• Density: 1.271 g/mL at 25 °C(lit.)
• Melting Point: 18 °C (lit.)
• Boiling Point: 89-90 °C/22 mmHg(lit.)
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Refractive Index: n20/D 1.482(lit.)
• PSA: 0.00000
• LogP: 2.70910
• Solubility: Not determined

1,1,1-Tris(chloromethyl)ethane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-27-36/37/39
• Hazardous Material Identification：

1,1,1-Tris(chloromethyl)ethane Customs Data

• HS CODE：2903199000
• Customs Data：

  China Customs Code:

  2903199000

  Overview:

  2903199000 Saturated chlorinated derivatives of other acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903199000 other saturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 1,1,1-Tris(chloromethyl)ethane

1,1,1-Tris(chloromethyl)ethane: A Comprehensive Overview

1,1,1-Tris(chloromethyl)ethane, also known by its CAS number 1067-09-0, is a highly versatile organic compound with significant applications in various industries. This compound, characterized by its unique chemical structure and properties, has garnered attention in recent years due to its potential in advanced materials and chemical synthesis. In this article, we delve into the details of this compound, exploring its structure, properties, applications, and the latest research findings.

The molecular formula of 1,1,1-Tris(chloromethyl)ethane is C4H9Cl3. Its structure consists of a central ethane molecule with three chloromethyl groups attached to one carbon atom. This configuration imparts the compound with distinct chemical reactivity and physical properties. The compound is typically a colorless liquid with a pleasant odor, making it suitable for use in various industrial and commercial applications.

Recent studies have highlighted the importance of 1,1,1-Tris(chloromethyl)ethane in the field of polymer chemistry. Researchers have explored its role as a crosslinking agent in the synthesis of advanced polymers. These polymers exhibit enhanced mechanical properties and thermal stability, making them ideal for use in high-performance materials such as adhesives and coatings. The ability of this compound to form strong covalent bonds during polymerization has been a focal point of recent investigations.

In addition to its role in polymer chemistry, 1,1,1-Tris(chloromethyl)ethane has found applications in the pharmaceutical industry. Its ability to act as a precursor in the synthesis of complex organic molecules has been leveraged in drug development. Recent research has demonstrated its potential in the synthesis of bioactive compounds with therapeutic properties. The compound's reactivity and selectivity make it a valuable tool in medicinal chemistry.

The environmental impact of 1,1,1-Tris(chloromethyl)ethane has also been a subject of recent studies. Researchers have investigated its biodegradation pathways and toxicity profiles. Findings suggest that while the compound is not inherently toxic at low concentrations, improper disposal can lead to environmental contamination. Efforts are underway to develop sustainable methods for its production and waste management to minimize ecological impact.

The synthesis of 1,1,1-Tris(chloromethyl)ethane involves a multi-step process that typically begins with the chlorination of ethane derivatives. Recent advancements in catalytic methods have improved the efficiency and selectivity of this process. These improvements have not only reduced production costs but also enhanced the overall sustainability of the manufacturing process.

In conclusion, 1,1,1-Tris(chloromethyl)ethane, with its CAS number 1067-09-0, stands as a pivotal compound in modern chemistry. Its diverse applications across industries coupled with ongoing research into its properties and uses underscore its significance in both academic and industrial settings. As technology continues to evolve, so too will the potential applications of this versatile compound.